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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential, step-by-step procedures for the proper disposal of ZD 7155

(hydrochloride), a potent and selective angiotensin II type 1 (AT1) receptor antagonist.

Adherence to these protocols is vital for protecting personnel and the environment.

ZD 7155 (hydrochloride) is a pharmacologically active, chlorinated organic compound. Due to

its biological potency and chemical properties, it requires careful handling and disposal as

hazardous waste. Improper disposal can lead to environmental contamination and potential

health risks.

Key Properties of ZD 7155 (hydrochloride)
A summary of the key quantitative data for ZD 7155 (hydrochloride) is presented in the table

below for easy reference.
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Property Value Source

Molecular Weight 474.99 g/mol [1][2]

Chemical Formula C₂₆H₂₆N₆O·HCl [1][2]

Solubility
Soluble to 10 mM in water with

gentle warming.
[1]

Purity ≥98% (HPLC) [2]

Storage Desiccate at +4°C. [1][2]

Experimental Protocols: Disposal Procedure
The following step-by-step procedure should be followed for the safe disposal of ZD 7155

(hydrochloride).

1. Waste Identification and Classification:

All waste containing ZD 7155 (hydrochloride), including pure compound, solutions, and

contaminated labware (e.g., vials, pipette tips, gloves), must be classified as hazardous

chemical waste.

Due to its chlorinated nature, it should be segregated as halogenated organic waste.

2. Personal Protective Equipment (PPE):

Before handling any waste, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

3. Waste Segregation and Collection:

Solid Waste: Collect solid ZD 7155 (hydrochloride) and contaminated disposable items in a

dedicated, properly labeled, and sealable hazardous waste container.
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Liquid Waste: Collect solutions containing ZD 7155 (hydrochloride) in a separate, leak-proof,

and clearly labeled hazardous waste container for chlorinated organic liquids.

Do not mix with non-halogenated solvent waste.

Do not dispose of down the drain.[3]

Ensure waste containers are compatible with the chemical.

4. Labeling:

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "ZD 7155 (hydrochloride)"

The primary hazard(s) (e.g., "Toxic," "Pharmacologically Active Compound")

The date of waste accumulation

5. Storage:

Store the sealed hazardous waste containers in a designated Satellite Accumulation Area

(SAA).

The SAA should be a secure, well-ventilated area, away from general laboratory traffic and

incompatible chemicals.

6. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Inform the disposal service that the waste contains a potent, pharmacologically active,

chlorinated organic compound.
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The primary recommended disposal method for chlorinated organic compounds is high-

temperature incineration by a licensed facility.[4][5][6][7][8] This process permanently

destroys the toxic organic compounds.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of ZD 7155

(hydrochloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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